Cas no 927417-51-4 (1H-Pyrazol-4-ol, 3-amino-1-(2-hydroxyethoxy)-)

• Product Name: 1H-Pyrazol-4-ol, 3-amino-1-(2-hydroxyethoxy)-
• CAS No: 927417-51-4
• MF: C₅H₉N₃O₃
• MW: 159.143260717392
• CID: 998909
• PubChem ID: 45121210
• Update Time: 2025-04-20

1H-Pyrazol-4-ol, 3-amino-1-(2-hydroxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-ol, 3-amino-1-(2-hydroxyethoxy)-
• 3-Amino-1-(2-hydroxyethoxy)-1H-pyrazol-4-ol
• 927417-51-4
• SCHEMBL4911194

• Inchi： 1S/C5H9N3O3/c6-5-4(10)3-8(7-5)11-2-1-9/h3,9-10H,1-2H2,(H2,6,7)
• InChI Key： UFBGYDDPSUCBJD-UHFFFAOYSA-N
• SMILES： O(CCO)N1C=C(C(N)=N1)O

Computed Properties

• Exact Mass: 159.064
• Monoisotopic Mass: 159.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.5A^2
• XLogP3: -0.8